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Compound of Interest

Compound Name: Phenol;pyridine

CAS No.: 3073-45-8

Cat. No.: B14753824

Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) to help researchers, scientists, and drug development professionals optimize

RNA purity, specifically focusing on achieving ideal A260/A280 and A260/A230 ratios during

phenol-based extractions.

Frequently Asked Questions (FAQs)
Q1: What are the ideal A260/A280 and A260/A230 ratios for pure RNA?

For most downstream applications, such as RT-qPCR and RNA sequencing, the following

absorbance ratios, as measured by UV spectrophotometry, are considered indicative of high-

purity RNA:
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Ratio Ideal Value Acceptable Range
Indicates Purity
From

A260/A280 ~2.0 1.8 - 2.1 Protein Contamination

A260/A230 2.0 - 2.2 >1.8
Phenol, Guanidinium

Salts, Carbohydrates

A pure RNA sample should exhibit an A260/A280 ratio of approximately 2.0.[1] The A260/A230

ratio is a secondary measure of purity, with expected values typically in the range of 2.0-2.2.[1]

[2]

Q2: What causes a low A260/A280 ratio?

A low A260/A280 ratio (typically below 1.8) is most often indicative of protein contamination.[1]

[3] Phenol, which has an absorbance maximum around 270 nm, can also contribute to a

suppressed A260/A280 ratio, especially in cases of significant contamination.[1][4] Additionally,

using an acidic solution (e.g., water instead of a buffered solution like TE buffer) to resuspend

the RNA can artificially lower the A260/A280 ratio.[1][4][5]

Q3: What does a low A260/A230 ratio indicate?

A low A260/A230 ratio (below 1.8) is a strong indicator of contamination with substances that

absorb at 230 nm. The most common culprits in phenol-based RNA extraction are:

Phenol: Residual phenol from the extraction process is a frequent cause.[1]

Guanidinium salts: Guanidinium thiocyanate or guanidinium hydrochloride, present in high

concentrations in lysis buffers like TRIzol, are common contaminants that absorb strongly

around 230 nm.[6][7][8]

Other contaminants: Carbohydrates and EDTA can also lead to a low A260/A230 ratio.[1][2]

Q4: Can I still use RNA with suboptimal ratios in downstream applications?

The tolerance for suboptimal ratios depends on the specific downstream application. While

some applications might be more forgiving, contaminants can inhibit enzymatic reactions like
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reverse transcription and PCR.[9][10] For sensitive applications like RNA-seq and RT-qPCR, it

is highly recommended to use RNA with optimal purity ratios to ensure reliable and

reproducible results.[11][12] It has been noted, however, that concentrations of guanidinium

thiocyanate up to 100 mM in an RNA sample may not compromise the reliability of real-time

RT-PCR.[6][7]

Troubleshooting Guides
Issue 1: Low A260/A280 Ratio (<1.8)
A low A260/A280 ratio suggests protein or phenol contamination.
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Caption: Troubleshooting flowchart for a low A260/A280 ratio.

1. Additional Chloroform Extraction: This step helps remove residual phenol.[13][14]

Protocol:

To your aqueous phase containing RNA, add an equal volume of chloroform.
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Vortex vigorously for 15-20 seconds.

Centrifuge at >12,000 x g for 10-15 minutes at 4°C.[15]

Carefully transfer the upper aqueous phase to a new, sterile microcentrifuge tube, being

cautious not to disturb the interphase.[9][10][11]

2. Ethanol Precipitation and Wash: This procedure will help to remove both protein and residual

phenol.

Protocol:

To the aqueous RNA solution, add 0.1 volumes of 3 M Sodium Acetate (pH 5.2).

Add 2.5 volumes of ice-cold 100% ethanol.

Mix by inverting the tube several times and incubate at -20°C for at least 30 minutes.[16]

Centrifuge at >12,000 x g for 15-20 minutes at 4°C to pellet the RNA.[16]

Carefully decant the supernatant.

Wash the pellet by adding 1 mL of 75% ice-cold ethanol.

Centrifuge at >7,500 x g for 5 minutes at 4°C.

Repeat the wash step at least once more for a total of two or three washes.[9][10][11]

After the final wash, carefully remove all residual ethanol.

Air-dry the pellet for 3-10 minutes. Do not over-dry, as this can make the RNA difficult to

resuspend.[16]

Resuspend the RNA in an appropriate volume of nuclease-free water.

Issue 2: Low A260/A230 Ratio (<1.8)
A low A260/A230 ratio points towards contamination with phenol or guanidinium salts.
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1. Repeated Ethanol Washes: This is often the most effective way to remove salt

contamination.

Protocol:

If you have an RNA pellet, resuspend it in nuclease-free water.

Perform an ethanol precipitation as described in the previous section ("Ethanol

Precipitation and Wash").

Crucially, perform at least two to three washes with 75% ethanol to effectively remove the

guanidinium salts.[9][10][11][17]

2. Additional Chloroform Extraction followed by Precipitation: This is recommended if phenol

contamination is suspected.

Protocol:

Perform an additional chloroform extraction as detailed in the "Issue 1" section.

Following the chloroform extraction, proceed with ethanol precipitation and at least two

75% ethanol washes.[9][10][11]

Experimental Workflow & Best Practices
To prevent contamination from the outset, adhere to the following best practices during the

phenol-chloroform RNA extraction process.

RNA Extraction Workflow

1. Homogenization
in Guanidinium-based

Lysis Buffer (e.g., TRIzol)

2. Phase Separation
with Chloroform

3. Transfer Aqueous Phase
(Avoid Interphase)

4. (Optional but Recommended)
Second Chloroform Wash

5. RNA Precipitation
with Isopropanol or Ethanol

6. Wash Pellet (2-3x)
with 75% Ethanol

7. Dry and Resuspend RNA
in Nuclease-Free Water

Click to download full resolution via product page
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Caption: An optimized workflow for phenol-chloroform RNA extraction.

Careful Aqueous Phase Transfer: When separating the aqueous phase from the organic

phase, be meticulous. Avoid transferring any of the white, flocculent interphase, as this is

where proteins and DNA accumulate. It is better to leave a small amount of the aqueous

phase behind than to risk contamination.[9][10][11][14]

Additional Chloroform Wash: An extra chloroform wash of the collected aqueous phase can

significantly improve RNA purity by removing residual phenol.[9][10][11]

Multiple Ethanol Washes: Do not skimp on the 75% ethanol washes of the RNA pellet. Two

to three washes are recommended to effectively remove contaminating salts.[9][10][11][16]

Proper Pellet Drying: Avoid over-drying the RNA pellet, as this will make it difficult to

dissolve. A brief period of air-drying is sufficient.[16][18]

Use of Nuclease-Free Reagents and Materials: To prevent RNA degradation, ensure all

solutions, pipette tips, and tubes are certified nuclease-free.[18]

Work in a Clean Environment: It is advisable to work in a fume hood to minimize exposure to

hazardous chemicals and to maintain a clean workspace to prevent RNase contamination.

[18]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.qiagen.com/us/resources/faq/2248
https://www.qiagen.com/us/resources/faq/2248
https://www.qiagen.com/au/resources/download.aspx?id=11226191-0a82-4a9b-ba4a-99800b6f8595&lang=en
https://www.researchgate.net/post/Is_there_a_way_to_correct_the_A260_230_ratio_if_it_falls_below_the_acceptable_range_following_RNA_extraction_from_tissue
https://pubmed.ncbi.nlm.nih.gov/29984193/
https://utsouthwestern.elsevierpure.com/en/publications/optimization-of-phenol-chloroform-rna-extraction/
https://www.researchgate.net/publication/325457793_Optimization_of_Phenol-Chloroform_RNA_Extraction
https://www.bohrium.com/paper-details/optimization-of-phenol-chloroform-rna-extraction/813031513892323329-101807
https://www.bohrium.com/paper-details/optimization-of-phenol-chloroform-rna-extraction/813031513892323329-101807
https://www.researchgate.net/post/What-s-the-best-way-to-remove-salts-phenol-and-other-contaminants-from-my-RNA-samples
http://www.protocol-online.org/biology-forums-2/posts/7291.html
https://www.epigentek.com/catalog/protocol-for-phenolchloroform-rna-extraction-n-43.html?newsPath=1
https://www.benchchem.com/pdf/Methods_for_removing_residual_phenol_contamination_from_RNA_samples.pdf
https://www.researchgate.net/post/RNA_samples_with_low_A260_280_and_A260_230_ratios
https://bitesizebio.com/27199/top-10-tips-for-phenol-chloroform-extractions-and-ethanol-precipitations/
https://www.benchchem.com/product/b14753824/docs#technical-support-center-optimizing-rna-purity-in-phenol-extractions
https://www.benchchem.com/product/b14753824/docs#technical-support-center-optimizing-rna-purity-in-phenol-extractions
https://www.benchchem.com/product/b14753824/docs#technical-support-center-optimizing-rna-purity-in-phenol-extractions
https://www.benchchem.com/product/b14753824/docs#technical-support-center-optimizing-rna-purity-in-phenol-extractions
https://www.benchchem.com/product/b14753824?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14753824?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14753824?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

